Cas no 1090766-12-3 (1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide)

• Product Name: 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide
• CAS No: 1090766-12-3
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 6578070
• PubChem ID: 42894645
• Update Time: 2025-10-21

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26602432
• 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide
• AKOS033648312
• 1-(2-methylsulfanylpyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide
• 1090766-12-3
• Z188895242

• Inchi： 1S/C19H21N3O2S/c1-25-18-16(10-5-11-20-18)19(24)22-12-6-7-14(13-22)17(23)21-15-8-3-2-4-9-15/h2-5,8-11,14H,6-7,12-13H2,1H3,(H,21,23)
• InChI Key： RDHKDEIMRITQSA-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N1CCCC(C(NC2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 355.13544809g/mol
• Monoisotopic Mass: 355.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.6Ų

Additional information on 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide

Comprehensive Overview of 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide (CAS No. 1090766-12-3)

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide (CAS No. 1090766-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridine ring, a piperidine scaffold, and a phenylcarboxamide moiety, making it a versatile candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

The compound's methylsulfanyl group adds a distinct chemical property, enhancing its binding affinity to certain biological targets. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. Its CAS No. 1090766-12-3 serves as a critical identifier for regulatory and safety documentation, ensuring traceability in academic and industrial settings.

From a synthetic perspective, 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide exemplifies modern heterocyclic chemistry techniques. Its preparation often involves amide coupling reactions and sulfuration steps, which are widely discussed in organic chemistry forums. The compound’s stability under physiological conditions makes it a promising subject for ADME studies (Absorption, Distribution, Metabolism, and Excretion), a hot topic in AI-driven drug development.

In the context of search engine trends, queries like "piperidine derivatives in drug design" or "pyridine-based bioactive molecules" reflect growing interest in this compound class. Additionally, its potential role in cancer therapeutics and central nervous system (CNS) drug research aligns with frequent searches for "next-generation kinase inhibitors" and "blood-brain barrier permeable drugs."

For laboratory applications, CAS No. 1090766-12-3 is often procured as a high-purity reference standard. Analytical methods such as HPLC and LC-MS are employed to validate its quality, a practice emphasized in Good Laboratory Practice (GLP) guidelines. The compound’s logP and pKa values are also critical for computational chemists leveraging QSAR models.

Environmental and safety profiles of 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide are rigorously assessed, with data available in REACH and OECD databases. This aligns with the increasing demand for "green chemistry solutions" and "sustainable pharmaceutical synthesis"—topics dominating scientific discourse.

In summary, 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide represents a convergence of innovative chemistry and therapeutic potential. Its structural complexity and applicability in targeted therapy underscore its value in modern research, resonating with both academic and industry-driven inquiries.